Cas no 1794751-97-5 (Benzaanthracene-7-acetonitrile-13C2)

Benzaanthracene-7-acetonitrile-13C2 is a stable isotope-labeled compound featuring two carbon-13 atoms, making it a valuable tool for analytical and research applications. Its isotopic labeling ensures high precision in mass spectrometry (MS) and nuclear magnetic resonance (NMR) studies, facilitating accurate tracking and quantification in metabolic or environmental research. The compound’s structure, derived from benz[a]anthracene, lends itself to studies involving polycyclic aromatic hydrocarbons (PAHs) and their derivatives. Its purity and isotopic enrichment make it suitable for use as an internal standard or reference material in trace analysis, reducing interference and improving data reliability in complex matrices.

Benzaanthracene-7-acetonitrile-13C2 structure

1794751-97-5 structure

Product Name:Benzaanthracene-7-acetonitrile-13C2

CAS No:1794751-97-5

MF:C₂₀H₁₃N

MW:269.309234380722

CID:2243277

Update Time:2025-05-27

Benzaanthracene-7-acetonitrile-13C2 Chemical and Physical Properties

Names and Identifiers

- Benz[a]anthracene-7-acetonitrile-13C2
- 2-Benzo[a]anthracen-7-ylacetonitrile
- Benzaanthracene-7-acetonitrile-13C2
- Inchi： 1S/C20H13N/c21-12-11-19-17-8-4-2-6-15(17)13-20-16-7-3-1-5-14(16)9-10-18(19)20/h1-10,13H,11H2/i11+1,12+1
- InChI Key： GHUUNAACTDWPKC-ALQHTKJJSA-N
- SMILES： N#[13C][13CH2]C1C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC2=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 419
Topological Polar Surface Area: 23.8

Experimental Properties

Density: 1.2±0.1 g/cm3

Benzaanthracene-7-acetonitrile-13C2 Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B183582-5mg	Benz[a]anthracene-7-acetonitrile-13C2	1794751-97-5		5mg	$ 161.00	2023-04-19
TRC	B183582-50mg	Benz[a]anthracene-7-acetonitrile-13C2	1794751-97-5		50mg	$ 1286.00	2023-04-19